Cas no 2091453-66-4 (7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(1-methylethyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(1-methylethyl)-
• CAS No: 2091453-66-4
• MF: C₉H₉BrClN₃
• MW: 274.544859647751
• CID: 5267797
• Update Time: 2025-08-05

7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(1-methylethyl)-

• Inchi： 1S/C9H9BrClN3/c1-4(2)8-13-7(11)6-5(10)3-12-9(6)14-8/h3-4H,1-2H3,(H,12,13,14)
• InChI Key： MDUKQRMHYPCLJJ-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC(Cl)=C2C(Br)=CNC2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(1-methylethyl)-

7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-(1-methylethyl): A Comprehensive Overview

The compound with the CAS number 2091453-66-4 is a derivative of 7H-Pyrrolo[2,3-d]pyrimidine, featuring significant structural modifications that enhance its pharmacological potential. This molecule, specifically identified as 5-bromo-4-chloro-2-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidine, has garnered attention in the pharmaceutical industry due to its unique chemical properties and promising biological activities.

In recent years, the field of medicinal chemistry has witnessed a surge in interest towards heterocyclic compounds, particularly those belonging to the pyrrolopyrimidine scaffold. These compounds are known for their versatility in drug design, offering multiple sites for functionalization that can be exploited to achieve desired pharmacological effects. The presence of bromo and chloro substituents in this compound not only enhances its reactivity but also opens up avenues for further derivatization, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 5-bromo-4-chloro-2-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidine contribute to its potential as an intermediate in the synthesis of more complex molecules. The bromo and chloro groups are particularly useful in cross-coupling reactions, which are widely employed in the construction of biaryl structures. These reactions are pivotal in the synthesis of many modern pharmaceuticals, including anticancer and antiviral agents. The methyl ethyl group at the 2-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in oncology research. Compounds with similar structural motifs have been shown to exhibit inhibitory activity against various kinases and other targets implicated in cancer progression. For instance, derivatives of 7H-pyrrolo[2,3-d]pyrimidine have demonstrated efficacy in preclinical models by interfering with key signaling pathways that drive tumor growth and metastasis. The bromo and chloro substituents in our compound are particularly noteworthy, as they can be readily modified through palladium-catalyzed cross-coupling reactions to introduce a wide range of functional groups.

The synthesis of 5-bromo-4-chloro-2-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. The introduction of bromo and chloro groups typically involves halogenation reactions, which can be performed using various reagents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The methyl ethyl group is typically introduced via alkylation reactions, where appropriate alkylating agents are selected based on their reactivity and compatibility with the existing functional groups.

In addition to its potential applications in oncology, this compound may also find utility in other therapeutic areas. For example, pyrrolopyrimidine derivatives have been explored for their antimicrobial properties, with some compounds exhibiting activity against resistant strains of bacteria. The structural features of our compound make it a promising candidate for further investigation in this context. Furthermore, the presence of electron-withdrawing groups such as bromo and chloro can enhance the binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The pharmacokinetic properties of 5-bromo-4-chloro-2-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidine are also an important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the compound behaves appropriately within a biological system. Computational modeling techniques can be employed to predict these properties before experimental validation is conducted.

In conclusion, 5-bromo-4-chloro-2-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidine represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology and other therapeutic areas make it a valuable scaffold for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.